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Compound of Interest

Compound Name: Phosfolan-methyl

Cat. No.: B045624

An In-depth Technical Guide to the Physical and Chemical Properties of Phosfolan-methyl

Introduction

Phosfolan-methyl, an organophosphorus compound, is primarily utilized as an insecticide and
acaricide in agricultural applications.[1] Its efficacy stems from its ability to inhibit
acetylcholinesterase, a critical enzyme in the insect nervous system.[1][2] This guide provides
a comprehensive overview of the physical and chemical properties of Phosfolan-methyl,
intended for researchers, scientists, and professionals in drug development.

Chemical Identity

A clear identification of Phosfolan-methyl is crucial for any scientific endeavor. The following
table summarizes its key identifiers.
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Identifier Value Source(s)
N-dimethoxyphosphoryl-1,3-

IUPAC Name o _yp_ prory [21[3]
dithiolan-2-imine

CAS Number 5120-23-0 [L1[2113114]15]

Molecular Formula C5H10NO3PS2 [1112][31[41[5]

Molecular Weight 227.2 g/mol [2][3]
Dimethyl 1,3-dithiolan-2-
ylidenephosphoramidate,

Synonyms . : [11[2][3]
American cyanamid CL-47271,
ENT 27,168
INChl=1S/C5H10NO3PS2/c1-

InChl 8-10(7,9-2)6-5-11-3-4-12-5/h3-  [1][2][3]
4H2,1-2H3
CWXVDJIFKMQCYFG-

InChlKey [11[2][3]
UHFFFAOYSA-N

SMILES COP(=0O)(N=C1SsCcCs1)0C [1][2]13]

Physical and Chemical Properties

The physicochemical properties of Phosfolan-methyl are detailed below. These properties

influence its environmental fate and biological activity.
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [1]

Notable solubility in organic
Solubility solvents; relatively low [1]

solubility in water.

Stable in aqueous solution
Stabilit under neutral or slightly acidic
abili
Y conditions; hydrolyzed at pH >

9 or < 2.[6]

Note: More specific quantitative data on properties like boiling point, melting point, vapor
pressure, and partition coefficient for Phosfolan-methyl are not readily available in the
provided search results. The stability data is for the related compound Phosfolan and may be
indicative.

Chemical Structure

Caption: Chemical structure of Phosfolan-methyl.

Mechanism of Action

Phosfolan-methyl is an effective insecticide due to its role as an acetylcholinesterase (AChE)
inhibitor.[1][2] The inhibition of AChE leads to an accumulation of the neurotransmitter
acetylcholine at the synaptic cleft, causing overstimulation of nerve impulses, paralysis, and
ultimately the death of the insect.[2]
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Caption: Signaling pathway of Phosfolan-methyl's insecticidal action.
Experimental Protocols

Analysis of Phosfolan-methyl in Produce

This method is suitable for the analysis of organophosphorus pesticides, including Phosfolan-
methyl, in various produce matrices.[7]

1. Extraction:

« Homogenize a representative sample of the produce.
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Weigh a subsample (e.g., 15 g) into a centrifuge tube.
Add acetonitrile and internal standards.
Add magnesium sulfate and sodium chloride to induce phase separation (salting out).
Vortex or shake vigorously to ensure thorough mixing.
Centrifuge to separate the acetonitrile layer.
. Solid Phase Extraction (SPE) Cleanup:

Use a dual-layer SPE cartridge containing primary-secondary amine (PSA) and graphitized
carbon black (GCB).

Condition the cartridge with the appropriate solvent.
Load an aliquot of the acetonitrile extract onto the cartridge.
Elute the analytes using a mixture of toluene and acetonitrile (e.g., 35:65 v/v).
. Analysis:
Evaporate the eluate to a smaller volume (e.g., 0.5 mL) under a gentle stream of nitrogen.
Reconstitute the sample in a suitable solvent for analysis (e.g., ethyl acetate).

Analyze the sample using Gas Chromatography with a Nitrogen-Phosphorus Detector (GC-
NPD).

Quantify using matrix-matched standards.
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Caption: Workflow for the analysis of Phosfolan-methyl in produce.

General Protocol for Hydrolysis Study

The stability of Phosfolan-methyl to hydrolysis can be assessed using a standard protocol,
such as those based on OECD guidelines.

1. Preparation of Buffer Solutions:

o Prepare aqueous buffer solutions at different pH values (e.g., pH 4, 7, and 9) to represent
acidic, neutral, and alkaline conditions.
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2. Sample Preparation:
e Prepare a stock solution of Phosfolan-methyl in a water-miscible organic solvent.

o Add a small aliquot of the stock solution to each buffer solution to achieve the desired test
concentration. The concentration of the organic solvent should be kept low (typically <1%) to
minimize its effect on the hydrolysis rate.

3. Incubation:

 Incubate the test solutions in the dark at a constant temperature (e.g., 25°C or 50°C).
» At various time intervals, withdraw aliquots from each test solution.

4. Analysis:

e Immediately analyze the withdrawn aliquots to determine the concentration of the remaining
Phosfolan-methyl. A suitable analytical method, such as HPLC-UV or GC-MS, should be
used.

e The degradation of Phosfolan-methyl over time is monitored.
5. Data Analysis:
o Plot the concentration of Phosfolan-methyl versus time for each pH.

o Determine the rate constant of hydrolysis (k) and the half-life (t1/2) at each pH by fitting the
data to the appropriate kinetic model (e.qg., first-order kinetics).

Chemical Reactions

Hydrolysis: Phosfolan-methyl can undergo hydrolysis, and this process is influenced by pH.[1]
The analogous compound, Phosfolan, is reported to be stable in neutral or slightly acidic
aqueous solutions but is hydrolyzed under alkaline (pH > 9) or strongly acidic (pH < 2)
conditions.[6] The hydrolysis of organophosphorus compounds typically involves the cleavage
of the phosphoester or phosphoamide bonds. For Phosfolan-methyl, hydrolysis would likely
lead to the formation of less toxic, water-soluble metabolites.[6]
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Metabolism: In biological systems, Phosfolan-methyl is expected to undergo metabolic
transformation. For the related compound Phosfolan, metabolism in plants and animals
involves the cleavage of the N-P bond.[6] Additionally, the sulfoxide metabolites of phosfolan-
methyl are known to be unstable under physiological conditions and undergo rapid hydrolysis.
[2] The metabolic activation of the phosphorothioate group is a key step for its inhibitory
potency against acetylcholinesterase.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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